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Compound of Interest

Compound Name: Sodium 4-methylbenzenesulfonate

Cat. No.: B147522

Essential Safety and Handling Guide for Sodium 4-
methylbenzenesulfonate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Sodium 4-methylbenzenesulfonate in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Hazard Identification and Classification

Sodium 4-methylbenzenesulfonate is classified as a hazardous substance. The primary risks
associated with this chemical are skin and eye irritation.[1][2]

GHS Hazard Statements:
e H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent direct contact
with Sodium 4-methylbenzenesulfonate.
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PPE Category Item Specifications
) Must be equipped with side-
Eye/Face Protection Safety Goggles )
shields.[1]
) Recommended when there is
Face Shield

a risk of splashing.[3]

Chemical-resistant gloves

Hand Protection Protective Gloves

must be worn.[1][3]

An impervious suit or lab coat
Skin and Body Protection Protective Clothing that protects against

chemicals.[1][3]

A suitable respirator should be
Respiratory Protection Respirator used if dust or aerosols are

generated.[1]

Handling and Storage Procedures

Proper handling and storage are crucial to maintaining the stability of the chemical and
ensuring a safe laboratory environment.

Handling:

Avoid all direct contact with the skin and eyes.[1]

Do not inhale dust or aerosols.[1]

Work in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[1]

Wash hands thoroughly after handling the substance.[1]
Storage:
e Store in a cool, well-ventilated area.[1]

o Keep the container tightly sealed.[1]
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e Protect from direct sunlight and sources of ignition.[1]
o« Recommended storage temperature is 4°C.[1]

e Incompatible with strong oxidizing agents.[4]

First Aid Measures

Immediate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Immediately flush eyes with large amounts of
water, including under the eyelids, for at least 15
Eye Contact minutes. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1]

Remove contaminated clothing and rinse the
) affected skin area thoroughly with plenty of soap
Skin Contact L . .
and water. If irritation persists, seek medical

attention.[1]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide respiratory support. Seek

medical attention if symptoms occur.[1]

Do NOT induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.[1]

Accidental Release and Disposal Plan

In the event of a spill, follow these procedures to contain and clean up the material safely.
Spill Response:
o Evacuate: Clear the area of all personnel not involved in the cleanup.

e Ventilate: Ensure the area is well-ventilated.
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o Contain: Prevent further leakage or spillage. Keep the chemical away from drains and water
sources.[1]

e Clean-up:

o For solid spills, carefully sweep up the material and place it into a suitable, labeled
container for disposal. Avoid creating dust.

o For solutions, absorb the spill with an inert material (e.g., diatomite, universal binders) and
place it in a sealed container.[1]

o Decontaminate: Clean the spill area and any contaminated equipment.[1]
Disposal:

o Dispose of Sodium 4-methylbenzenesulfonate and any contaminated materials in
accordance with all applicable federal, state, and local regulations.[1]

e Do not dispose of it down the drain or into the environment.[1]

Experimental Workflow for Handling Sodium 4-
methylbenzenesulfonate

The following diagram illustrates the standard operating procedure for safely handling Sodium
4-methylbenzenesulfonate in a laboratory setting.
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Workflow for Handling Sodium 4-methylbenzenesulfonate
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Caption: Standard operating procedure for handling Sodium 4-methylbenzenesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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